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Compound of Interest

Compound Name: Carbenicillin Disodium

Cat. No.: B001278

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the solubility characteristics of
Carbenicillin Disodium and detailed protocols for the preparation of stock solutions, a critical
component in research and drug development applications. Carbenicillin Disodium is a semi-
synthetic penicillin antibiotic, prized for its efficacy against a broad spectrum of Gram-negative
bacteria and its enhanced stability over ampicillin, making it a preferred selective agent in
molecular biology and cell culture.

Physicochemical Properties and Solubility Data

Carbenicillin Disodium is a white to off-white, hygroscopic crystalline powder.[1] Its molecular
formula is C17H16N2Na20eS, with a molecular weight of approximately 422.36 g/mol .[2][3]
Understanding its solubility in various solvents is paramount for the preparation of accurate and
effective stock solutions.

Quantitative Solubility Data

The following table summarizes the solubility of Carbenicillin Disodium in common laboratory
solvents. It is highly soluble in water, with limited solubility in organic solvents.
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Solvent Solubility (approx.) Notes

Readily soluble, forming a

Water 50-100 mg/mL clear to slightly yellow solution.
[21[4][5]1[6]

Significantly less soluble than

Ethanol ~2.5 mg/mL )
in water.[7][8]
Dimethyl Sulfoxide (DMSO) ~15 mg/mL Moderately soluble.[7]
Specific quantitative data is
Methanol Soluble o o
limited, but it is soluble.[9]
Solubility is lower in buffered
PBS (pH 7.2) ~5 mg/mL saline compared to pure water.

[7]

Preparation of Aqueous Stock Solutions

Aqueous stock solutions of Carbenicillin Disodium are the most common preparation for use
in cell culture and molecular biology. The following protocols provide detailed steps for
preparing high-concentration stock solutions.

Experimental Protocol: Preparation of a 50 mg/mL
Carbenicillin Disodium Stock Solution

This protocol is suitable for most standard laboratory applications.
Materials:

Carbenicillin Disodium salt

Sterile distilled or deionized water

Sterile conical tubes or flasks

Sterile 0.22 yum syringe filter

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.goldbio.com/uploads/documents/1bdb94ac92408a661932557a4dbc284d.pdf
https://www.biomol.com/datasheets/50195.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB7308325_EN.htm
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/296/582/c3416pis.pdf
https://cdn.caymanchem.com/cdn/insert/20871.pdf
https://www.ubpbio.com/temp/P8020_Carbenicillin_Datasheet.pdf
https://cdn.caymanchem.com/cdn/insert/20871.pdf
https://formedium.com/wp-content/uploads/2024/05/CAR_Carbenicillin_Disodium_salt_GB-1.pdf
https://cdn.caymanchem.com/cdn/insert/20871.pdf
https://www.benchchem.com/product/b001278?utm_src=pdf-body
https://www.benchchem.com/product/b001278?utm_src=pdf-body
https://www.benchchem.com/product/b001278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sterile syringes

Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Weighing: Accurately weigh 0.5 g of Carbenicillin Disodium powder.

Dissolving: In a sterile conical tube or flask, add the weighed Carbenicillin Disodium to 10
mL of sterile distilled water.[10]

Mixing: Vortex or gently swirl the solution until the powder is completely dissolved. The
solution should be clear.

Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 pum syringe filter to
the syringe.[10][11]

Filtering: Filter-sterilize the solution into a new sterile conical tube. It is recommended to pre-
wet the filter with a small amount of sterile water to ensure maximum recovery of the stock
solution.[2][10]

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 1 mL) in
sterile microcentrifuge tubes or cryovials.[11][12]

Storage: Store the aliquots at -20°C.

Experimental Protocol: Preparation of a 100 mg/mL
Carbenicillin Disodium Stock Solution

For applications requiring a higher concentration, the following protocol can be used.

Materials:

Carbenicillin Disodium salt

Sterile distilled or deionized water

Sterile conical tubes or flasks
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» Sterile 0.22 pm syringe filter
o Sterile syringes
 Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Weighing: Accurately weigh 1 g of Carbenicillin Disodium powder.

e Dissolving: In a sterile conical tube or flask, add the weighed Carbenicillin Disodium to 10
mL of sterile distilled water.[11]

e Mixing: Vortex or gently swirl the solution until the powder is completely dissolved to achieve
a final concentration of 100 mg/mL.[11]

» Sterilization: Sterilize the solution by filtering it through a 0.22 pum syringe filter into a sterile
container.[11]

» Aliquoting: Distribute the sterilized solution into appropriate volumes for single-use aliquots.
[11]

o Storage: Store the aliquots at -20°C for long-term use.

Stock Solution Stability and Storage

Proper storage is crucial to maintain the efficacy of Carbenicillin Disodium stock solutions.

Storage Temperature Stability Duration

Up to 1 year.[2][10] Some sources suggest up to

-20°C
6 months.[3][8]

s°C Up to 5 days.[4] Some sources suggest several
weeks.[3]

Room Temperature Several hours.[4]

37°C (in media) Approximately 3 days.[13]
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It is strongly recommended to store stock solutions in single-use aliquots at -20°C to avoid
repeated freeze-thaw cycles, which can degrade the antibiotic.

Mechanism of Action and Use as a Selective Agent

Carbenicillin, a B-lactam antibiotic, functions by inhibiting the synthesis of the bacterial cell wall.
[6][14] Specifically, it acylates the penicillin-sensitive transpeptidase C-terminal domain,
preventing the cross-linking of peptidoglycan strands.[14] This disruption of cell wall integrity
leads to cell lysis and bacterial death. Its greater stability at lower pH and resistance to
degradation by (B-lactamase enzymes compared to ampicillin makes it a robust selection agent
in bacterial transformation protocols.[4]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key workflows and relationships discussed in this guide.
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Caption: Workflow for the preparation and storage of Carbenicillin Disodium stock solutions.
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Caption: Simplified mechanism of action of Carbenicillin Disodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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